Cas no 1341939-84-1 (6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid)

• Product Name: 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid
• CAS No: 1341939-84-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5739001
• PubChem ID: 64005763
• Update Time: 2025-06-08

6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(2-methylbut-3-yn-2-yl)amino]pyridazine-3-carboxylicacid
• 6-[(2-methylbut-3-yn-2-yl)amino]pyridazine-3-carboxylic acid
• AKOS013322099
• 1341939-84-1
• EN300-1449343
• 3-Pyridazinecarboxylic acid, 6-[(1,1-dimethyl-2-propyn-1-yl)amino]-
• 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid

• Inchi： 1S/C10H11N3O2/c1-4-10(2,3)11-8-6-5-7(9(14)15)12-13-8/h1,5-6H,2-3H3,(H,11,13)(H,14,15)
• InChI Key： ZDUGCLUNBMWHFM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N=N1)NC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 465.3±40.0 °C(Predicted)
• pka: 2.08±0.10(Predicted)

Additional information on 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid

Comprehensive Analysis of 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid (CAS No. 1341939-84-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid (CAS No. 1341939-84-1) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a pyridazine core and a carboxylic acid functional group, exhibits unique physicochemical properties that make it valuable for diverse applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural uniqueness of this compound lies in its 2-methylbut-3-yn-2-yl side chain, which contributes to enhanced lipophilicity and metabolic stability—key factors in medicinal chemistry optimization. Recent studies highlight its role in creating bioactive molecules targeting inflammatory pathways, with particular attention to its hydrogen bond donor/acceptor capabilities. The aminopyridazine moiety, in particular, has shown promise in improving binding affinity to biological targets.

From a synthetic chemistry perspective, CAS 1341939-84-1 serves as a versatile intermediate for click chemistry applications due to its alkyne functionality. This aligns with current trends in combinatorial chemistry and high-throughput screening methodologies. The compound's carboxylic acid group allows for straightforward derivatization through amide coupling reactions, making it attractive for structure-activity relationship (SAR) studies.

In agrochemical applications, derivatives of 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid have demonstrated potential as plant growth regulators. The compound's ability to influence metabolic pathways in plants has sparked interest in developing sustainable crop protection solutions—a hot topic in agricultural biotechnology. Its structural features may contribute to novel modes of action against plant pathogens while maintaining favorable environmental safety profiles.

Quality control parameters for 1341939-84-1 typically include rigorous purity assessment via HPLC analysis and characterization by NMR spectroscopy. The compound's stability under various storage conditions (typically recommended at -20°C under inert atmosphere) is crucial for research reproducibility. Recent advancements in green chemistry have also explored more sustainable synthesis routes for this intermediate, addressing growing concerns about process sustainability in chemical manufacturing.

The commercial availability of 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid through specialty chemical suppliers has facilitated its adoption in both academic and industrial settings. Current market trends indicate rising demand for such fine chemicals, driven by increased R&D investment in precision medicine and targeted therapies. Researchers frequently search for information about its solubility characteristics, compatibility with common reagents, and scaling-up procedures—reflecting practical considerations in laboratory applications.

From a regulatory standpoint, proper handling of CAS 1341939-84-1 requires standard laboratory safety protocols, though it doesn't fall under restricted substance categories. The compound's material safety data sheet (MSDS) provides essential guidance for researchers, particularly regarding personal protective equipment requirements and waste disposal procedures. These aspects are increasingly important in light of growing laboratory safety awareness across the scientific community.

Future research directions for this compound may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—two cutting-edge areas in drug discovery. The alkyne functionality present in 6-(2-methylbut-3-yn-2-yl)aminopyridazine-3-carboxylic acid makes it particularly suitable for bioorthogonal chemistry applications, which are revolutionizing molecular imaging and diagnostic probe development.

In conclusion, 1341939-84-1 represents an important chemical entity with multifaceted applications across life sciences. Its unique structural features and synthetic versatility position it as a valuable tool for researchers working on next-generation therapeutics and agricultural innovations. As scientific understanding of its properties deepens, we anticipate broader utilization of this compound in addressing current challenges in healthcare and sustainable agriculture.